3-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-thiophen-2-yl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H16N2OS2/c17-14(15-9-12-3-1-7-18-12)16-6-5-11(10-16)13-4-2-8-19-13/h1-4,7-8,11H,5-6,9-10H2,(H,15,17)
• InChI Key: SMRHJXYFJVLIGC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CS2)C(=O)NCC3=CC=CS3
• Molecular Formula: C14H16N2OS2
• Molecular Weight: 292.4 g/mol

Description

3-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide, also known as TTPC, is a chemical compound that has been studied for its potential applications in scientific research. TTPC belongs to the class of pyrrolidine carboxamides, which have been shown to have various biological activities.

Scientific Research Applications

Synthetic Approaches and Derivatives

Researchers have developed versatile synthetic methods for preparing various heterocyclic compounds using thiophene derivatives. For instance, El-Meligie et al. (2020) described synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives starting from 3-amino-4-cyano-2-thiophenecarboxamides. These compounds were used as synthons to produce thienopyrimidines and thienopyridines through reactions with formic acid and other reagents, showcasing the potential of thiophene derivatives in synthesizing complex heterocycles (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).

Antiproliferative Activity

Van Rensburg et al. (2017) investigated the antiproliferative properties of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, demonstrating their activity against the phospholipase C enzyme. This study highlighted the structure-activity relationships of these derivatives, pointing out the critical role of specific functional group modifications in enhancing or eliminating antiproliferative activity (Van Rensburg, Leung, Haverkate, Eurtivong, Pilkington, Reynisson, & Barker, 2017).

Chemical Transformations and Applications

Gazizov et al. (2015) explored the acid-catalyzed ring opening in 2-(2-hydroxynaphthalene-1-yl)-pyrrolidine-1-carboxamides, leading to the formation of dibenzoxanthenes, diarylmethanes, and calixarenes. This work demonstrates the potential of pyrrolidine-1-carboxamide derivatives in complex chemical transformations and the synthesis of novel compounds (Gazizov, Smolobochkin, Voronina, Burilov, & Pudovik, 2015).

Antimicrobial and Antioxidant Activities

Several studies have shown that thiophene derivatives possess significant biological activities. Gad-Elkareem et al. (2011) synthesized new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, evaluating their in vitro antimicrobial activities. Their research contributes to the development of potential antimicrobial agents based on thiophene derivatives (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).